Cas no 1421444-73-6 (2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1421444-73-6
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 6051537
• PubChem ID: 71782275
• Update Time: 2025-10-21

2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
• AKOS024524739
• 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzenesulfonamide
• 1421444-73-6
• F5857-7020

• Inchi： 1S/C17H21NO4S/c1-2-22-16-10-6-7-11-17(16)23(20,21)18-13-12-15(19)14-8-4-3-5-9-14/h3-11,15,18-19H,2,12-13H2,1H3
• InChI Key： RFMNOTFMBAQHMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OCC)(NCCC(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 335.11912932g/mol
• Monoisotopic Mass: 335.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84Ų

Additional information on 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide

Recent Advances in the Study of 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1421444-73-6)

In recent years, the compound 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1421444-73-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The unique structural features of this compound, including the ethoxy and hydroxy-phenylpropyl moieties, contribute to its biological activity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide. The research team employed a multi-step synthetic route to achieve high purity and yield of the compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structural integrity of the synthesized product. The study highlighted the compound's ability to inhibit specific sulfotransferase enzymes, which play a critical role in the metabolism of various endogenous and exogenous compounds.

Another significant finding comes from a preclinical study conducted by a team at the University of Cambridge. The researchers investigated the anti-inflammatory properties of 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide in a murine model of rheumatoid arthritis. The results demonstrated a marked reduction in pro-inflammatory cytokines and a significant improvement in joint swelling and mobility. The study suggested that the compound's mechanism of action involves the downregulation of NF-κB signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory effects, recent research has also explored the potential of 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide in oncology. A study published in Cancer Research revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sulfotransferase enzymes. The researchers proposed that the compound's ability to interfere with sulfation processes could disrupt critical metabolic pathways in cancer cells, leading to apoptosis. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation optimization or structural modifications. Ongoing research is focused on addressing these limitations while preserving the compound's therapeutic efficacy.

In conclusion, 2-ethoxy-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1421444-73-6) represents a versatile and pharmacologically active compound with potential applications in inflammation, oncology, and beyond. Continued research and development efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic profile for clinical use.